Cas no 1248823-61-1 (2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine)

• Product Name: 2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine
• CAS No: 1248823-61-1
• MF: C₁₁H₁₄ClNS
• MW: 227.75356054306
• MDL: MFCD16075889
• CID: 5098597
• PubChem ID: 13593116
• Update Time: 2026-03-02

2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[[(4-chlorophenyl)thio]methyl]-
• 2-(((4-Chlorophenyl)thio)methyl)pyrrolidine
• 2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine

• MDL： MFCD16075889
• Inchi： 1S/C11H14ClNS/c12-9-3-5-11(6-4-9)14-8-10-2-1-7-13-10/h3-6,10,13H,1-2,7-8H2
• InChI Key： ZAPYRUXSMIJWDB-UHFFFAOYSA-N
• SMILES： N1CCCC1CSC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine

Introduction to 2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine (CAS No. 1248823-61-1) in Modern Chemical and Pharmaceutical Research

2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine, identified by the CAS number 1248823-61-1, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The compound's molecular framework, featuring a pyrrolidine ring substituted with a chlorophenylsulfanylmethyl group, presents an intriguing platform for further chemical modifications and biological evaluations.

The pyrrolidine core is a common motif in pharmacologically active molecules, known for its ability to enhance binding affinity and metabolic stability. When combined with the sulfonamide functional group, the compound exhibits enhanced solubility and bioavailability, making it a promising candidate for therapeutic applications. The presence of the 4-chlorophenyl moiety introduces electronic and steric effects that can modulate the compound's interactions with biological targets, offering a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of 2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine more efficiently than ever before. Studies have demonstrated its utility as a key intermediate in the synthesis of novel sulfonamide-based drugs targeting various diseases, including inflammatory disorders and infectious diseases. The compound's ability to interact with biological receptors at both molecular and cellular levels has been a focal point in recent research, leading to promising preclinical findings.

In the context of material science, the unique electronic properties of 2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine have been investigated for applications in organic electronics and sensors. Its conjugated system and sulfonamide group contribute to its potential as a building block for conductive polymers and optoelectronic materials. These findings highlight the compound's broad applicability beyond traditional pharmaceuticals, opening new avenues for interdisciplinary research.

The synthesis of 2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine has been optimized through various methodologies, including multi-step organic reactions that emphasize regioselectivity and yield efficiency. Advances in catalytic processes have further streamlined its production, making it more accessible for large-scale applications. Researchers have also explored green chemistry approaches to minimize environmental impact, aligning with global sustainability efforts.

From a biological perspective, the pharmacokinetic profile of 2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine has been thoroughly analyzed to ensure safety and efficacy. Preclinical trials have shown that the compound exhibits favorable pharmacokinetic properties, including appropriate absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have laid the groundwork for further clinical investigations, particularly in therapeutic areas where sulfonamide derivatives have shown promise.

The structural diversity offered by 2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine has also inspired innovative drug design strategies. By leveraging its scaffold, researchers can develop libraries of derivatives with tailored properties for specific biological targets. This approach has been instrumental in accelerating the discovery of novel therapeutics, particularly in addressing emerging challenges in medicine such as antibiotic resistance and neurodegenerative diseases.

In conclusion, 2-{[(4-chlorophenyl)sulfanyl]methyl}pyrrolidine (CAS No. 1248823-61-1) represents a compelling compound with far-reaching implications in chemical biology and material science. Its unique structural features, coupled with recent advancements in synthetic and analytical techniques, position it as a valuable asset in both academic research and industrial applications. As our understanding of its properties continues to evolve, so too will its role in shaping the future of pharmaceuticals and advanced materials.